Cas no 27922-34-5 (1-Piperidinepropanol, a-(4-methylphenyl)-)

1-Piperidinepropanol, a-(4-methylphenyl)- structure
27922-34-5 structure
Product Name:1-Piperidinepropanol, a-(4-methylphenyl)-
CAS No:27922-34-5
MF:C15H23NO
MW:233.349224328995
CID:278193
PubChem ID:214250
Update Time:2025-04-19

1-Piperidinepropanol, a-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinepropanol, a-(4-methylphenyl)-
    • α-(4-Methylphenyl)-1-piperidine-1-propanol
    • 1-Piperidinepropanol, alpha-(p-tolyl)-
    • DTXSID70950609
    • 1-(4-methylphenyl)-3-(piperidin-1-yl)propan-1-ol
    • 1-Propanol, 3-piperidino-1-(p-tolyl)-
    • 1-(4-Methylphenyl)-3-(1-piperidyl)propan-1-ol
    • 3-Piperidino-1-(p-tolyl)-1-propanol
    • 5-20-02-00216 (Beilstein Handbook Reference)
    • BRN 1286208
    • 27922-34-5
    • AKOS011912310
    • Inchi: 1S/C15H23NO/c1-13-5-7-14(8-6-13)15(17)9-12-16-10-3-2-4-11-16/h5-8,15,17H,2-4,9-12H2,1H3
    • InChI Key: GXRAJZWYNQFLHV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C)=CC=1)CCN1CCCCC1

Computed Properties

  • Exact Mass: 233.17809
  • Monoisotopic Mass: 233.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.028
  • Boiling Point: 371.5°Cat760mmHg
  • Flash Point: 175.8°C
  • Refractive Index: 1.542
  • PSA: 23.47
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